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  4. (E)-(3,4-Dimethoxyphenyl)-[2-(4-methoxyphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate
(E)-(3,4-Dimethoxyphenyl)-[2-(4-methoxyphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate (E)-(3,4-Dimethoxyphenyl)-[2-(4-methoxyphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate
Brand Name: Vulcanchem
CAS No.: 615276-08-9
VCID: VC0385004
InChI: InChI=1S/C27H32N2O7/c1-33-20-8-5-18(6-9-20)24-23(25(30)19-7-10-21(34-2)22(17-19)35-3)26(31)27(32)29(24)12-4-11-28-13-15-36-16-14-28/h5-10,17,24,30H,4,11-16H2,1-3H3/b25-23+
SMILES: COC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)OC)O)C(=O)C(=O)N2CCCN4CCOCC4
Molecular Formula: C27H32N2O7
Molecular Weight: 496.6g/mol

(E)-(3,4-Dimethoxyphenyl)-[2-(4-methoxyphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate

CAS No.: 615276-08-9

Main Products

VCID: VC0385004

Molecular Formula: C27H32N2O7

Molecular Weight: 496.6g/mol

(E)-(3,4-Dimethoxyphenyl)-[2-(4-methoxyphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate - 615276-08-9

CAS No. 615276-08-9
Product Name (E)-(3,4-Dimethoxyphenyl)-[2-(4-methoxyphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate
Molecular Formula C27H32N2O7
Molecular Weight 496.6g/mol
IUPAC Name (4E)-4-[(3,4-dimethoxyphenyl)-hydroxymethylidene]-5-(4-methoxyphenyl)-1-(3-morpholin-4-ylpropyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C27H32N2O7/c1-33-20-8-5-18(6-9-20)24-23(25(30)19-7-10-21(34-2)22(17-19)35-3)26(31)27(32)29(24)12-4-11-28-13-15-36-16-14-28/h5-10,17,24,30H,4,11-16H2,1-3H3/b25-23+
Standard InChIKey DVLMLZZGOLKFKE-WJTDDFOZSA-N
Isomeric SMILES COC1=CC=C(C=C1)C2/C(=C(/C3=CC(=C(C=C3)OC)OC)\[O-])/C(=O)C(=O)N2CCC[NH+]4CCOCC4
SMILES COC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)OC)O)C(=O)C(=O)N2CCCN4CCOCC4
Canonical SMILES COC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)OC)[O-])C(=O)C(=O)N2CCC[NH+]4CCOCC4
PubChem Compound 5939243
Last Modified Nov 11 2021
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